Cas no 1183638-89-2 (5-bromo-N-methyl-2-nitrobenzene-1-sulfonamide)

• Product Name: 5-bromo-N-methyl-2-nitrobenzene-1-sulfonamide
• CAS No: 1183638-89-2
• MF: C₇H₇BrN₂O₄S
• MW: 295.110479593277
• MDL: MFCD12821967
• CID: 5612109
• PubChem ID: 61015608
• Update Time: 2025-08-05

5-bromo-N-methyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS010243390
• EN300-3381784
• 1183638-89-2
• 5-bromo-N-methyl-2-nitrobenzenesulfonamide
• 5-bromo-N-methyl-2-nitrobenzene-1-sulfonamide
• Benzenesulfonamide, 5-bromo-N-methyl-2-nitro-

• MDL： MFCD12821967
• Inchi： 1S/C7H7BrN2O4S/c1-9-15(13,14)7-4-5(8)2-3-6(7)10(11)12/h2-4,9H,1H3
• InChI Key： RFRBWWPKPMEFTI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(NC)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.93099g/mol
• Monoisotopic Mass: 293.93099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.756±0.06 g/cm3(Predicted)
• Boiling Point: 423.7±55.0 °C(Predicted)
• pka: 10.03±0.30(Predicted)

Additional information on 5-bromo-N-methyl-2-nitrobenzene-1-sulfonamide

5-Bromo-N-methyl-2-nitrobenzene-1-sulfonamide (CAS 1183638-89-2): A Comprehensive Overview

5-Bromo-N-methyl-2-nitrobenzene-1-sulfonamide (CAS 1183638-89-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative, characterized by its bromine and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₇H₇BrN₂O₄S, offers unique reactivity patterns, making it valuable for designing novel compounds with potential applications in drug discovery and material science.

The compound's 5-bromo-2-nitrobenzene core is particularly noteworthy for its electron-withdrawing properties, which influence its behavior in electrophilic aromatic substitution reactions. Researchers often exploit this feature to create complex molecules with tailored functionalities. Recent studies highlight its role in developing sulfonamide-based inhibitors, a hot topic in medicinal chemistry due to their relevance in targeting enzymes like carbonic anhydrase.

In the context of current trends, 5-bromo-N-methyl-2-nitrobenzene-1-sulfonamide aligns with the growing demand for high-purity chemical intermediates in AI-driven drug discovery. Pharmaceutical companies increasingly rely on such building blocks to accelerate the synthesis of candidate molecules. The compound's stability under various conditions also makes it suitable for flow chemistry applications, a trending methodology for sustainable synthesis.

From an industrial perspective, the global market for nitroaromatic sulfonamides is expanding, driven by their utility in agrochemicals and specialty materials. CAS 1183638-89-2 specifically finds use in creating photoactive compounds for organic electronics, responding to the surge in renewable energy research. Its brominated aromatic structure contributes to light-absorbing properties desirable in photovoltaic applications.

Quality control of 5-bromo-N-methyl-2-nitrobenzene-1-sulfonamide typically involves advanced analytical techniques like HPLC and NMR spectroscopy. These methods ensure the compound meets stringent purity standards required for research applications. Storage recommendations generally suggest protection from light and moisture to maintain stability, reflecting standard practices for nitro-containing compounds.

Environmental and safety considerations for this compound follow standard laboratory protocols for aromatic sulfonamides. While not classified as hazardous under normal handling conditions, proper ventilation and personal protective equipment are advised during manipulation. The scientific community continues to explore greener synthetic routes for such intermediates, aligning with the principles of green chemistry.

Future research directions for CAS 1183638-89-2 may focus on its potential in bioconjugation chemistry or as a precursor for metal-organic frameworks (MOFs). These applications capitalize on its distinct molecular architecture and reactivity profile. As synthetic methodologies advance, this compound will likely find expanded utility in cutting-edge chemical technologies.